(R)-N-(Piperidin-3-yl)pyridine-2-carboxamide dihydrochloride

• IUPAC Name: N-[(3R)-piperidin-3-yl]pyridine-2-carboxamide;dihydrochloride
• InChI: InChI=1S/C11H15N3O.2ClH/c15-11(10-5-1-2-7-13-10)14-9-4-3-6-12-8-9;;/h1-2,5,7,9,12H,3-4,6,8H2,(H,14,15);2*1H/t9-;;/m1../s1
• InChI Key: KMUBFBBEEZMCAB-KLQYNRQASA-N
• Canonical SMILES: C1CC(CNC1)NC(=O)C2=CC=CC=N2.Cl.Cl
• Isomeric SMILES: C1C[C@H](CNC1)NC(=O)C2=CC=CC=N2.Cl.Cl
• Molecular Formula: C11H17Cl2N3O
• Molecular Weight: 278.18 g/mol

Description

(R)-N-(Piperidin-3-yl)pyridine-2-carboxamide dihydrochloride, also known as ABT-594, is a synthetic compound that was first synthesized in the late 1990s by Abbott Laboratories. ABT-594 is a potent analgesic that has been shown to be effective in treating chronic pain. It is a member of the class of compounds known as nicotinic acetylcholine receptor agonists.

Scientific Research Applications

Synthesis of N-heterocycles

The extensive use of chiral sulfinamides, particularly tert-butanesulfinamide, for the asymmetric synthesis of N-heterocycles, showcases the importance of these compounds in producing piperidines, pyrrolidines, azetidines, and their fused derivatives. These compounds are structural motifs in many natural products and therapeutically relevant compounds, indicating their significant role in medicinal chemistry and drug development (Philip et al., 2020).

Potential CNS Acting Drugs

Research has identified functional chemical groups in heterocycles, including piperidine and pyridine, as potential leads for synthesizing compounds with CNS activity. This insight suggests the versatility of these compounds in developing treatments for CNS disorders, highlighting their medicinal importance (Saganuwan, 2017).

Antitubercular Activity

Modifications of isoniazid (INH) structures to include pyridine and piperidine derivatives have shown significant antitubercular activity. This demonstrates the potential of these compounds in addressing tuberculosis, especially against INH-resistant strains, further underlining their importance in therapeutic applications (Asif, 2014).

Dipeptidyl Peptidase IV Inhibitors

Piperidine derivatives have been documented in the development of DPP IV inhibitors, essential for treating type 2 diabetes mellitus. The selectivity and efficiency of these compounds as antidiabetic drugs reflect their significant role in therapeutic applications and drug discovery (Mendieta et al., 2011).

Organic Synthesis and Catalysis

The synthesis and chemistry of heterocyclic N-oxide derivatives, including those from pyridine, underscore their usefulness as versatile synthetic intermediates in organic synthesis, catalysis, and medicinal applications. This encompasses the formation of metal complexes, catalyst design, and synthesis of compounds with anticancer, antibacterial, and anti-inflammatory activities (Li et al., 2019).